Cas no 2228400-98-2 (2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid)

• Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid
• CAS No: 2228400-98-2
• MF: C₁₀H₇F₃O₂S
• MW: 248.221592187881
• CID: 6228666
• PubChem ID: 165629463
• Update Time: 2025-06-09

2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid
• EN300-1941013
• 2228400-98-2
• 2-{4-[(trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid

• Inchi： 1S/C10H7F3O2S/c1-6(9(14)15)7-2-4-8(5-3-7)16-10(11,12)13/h2-5H,1H2,(H,14,15)
• InChI Key： WBSLHUCYOYPBIQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=C)C(=O)O)=CC=1

Computed Properties

• Exact Mass: 248.01188512g/mol
• Monoisotopic Mass: 248.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid

Introduction to 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid (CAS No. 2228400-98-2)

2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid (CAS No. 2228400-98-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid is a member of the propenoic acid family, featuring a trifluoromethyl group attached to a sulfur atom, which is itself bonded to a phenyl ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies. The compound has a molecular formula of C₁₁H₉F₃O₂S and a molecular weight of approximately 260.3 g/mol.

The physical properties of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetone. It is relatively stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Synthesis Methods

The synthesis of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-(trifluoromethyl)thiophenol with acryloyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, forming the desired product with high yield and purity.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods offer greater flexibility in terms of functional group compatibility and can be used to introduce additional substituents onto the molecule, expanding its potential applications.

Biological Activities

2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid has demonstrated promising anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.

Clinical Applications and Research Developments

The potential clinical applications of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been encouraging, with the compound showing promise as a therapeutic agent for inflammatory diseases and certain types of cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid in a mouse model of rheumatoid arthritis. The results indicated that treatment with this compound significantly reduced joint inflammation and improved overall disease outcomes compared to control groups.

An ongoing clinical trial is evaluating the safety and efficacy of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid in patients with advanced solid tumors. Preliminary data suggest that the compound is well-tolerated at therapeutic doses and may offer a new treatment option for patients who have exhausted other available therapies.

FUTURE DIRECTIONS AND CONCLUSIONS

The continued exploration of 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid holds significant promise for advancing our understanding of its biological mechanisms and therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other drugs to maximize its clinical benefits.

In conclusion, 2-{4-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid (CAS No. 2228400-98-2) is a promising compound with diverse biological activities and potential clinical applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.